Cas no 676348-34-8 (2'-(trifluoromethyl)-[1,1'-biphenyl]-2-carbaldehyde)

• Product Name: 2'-(trifluoromethyl)-[1,1'-biphenyl]-2-carbaldehyde
• CAS No: 676348-34-8
• MF: C₁₄H₉F₃O
• MW: 250.215874433517
• CID: 1725148
• PubChem ID: 1392725
• Update Time: 2025-04-21

2'-(trifluoromethyl)-[1,1'-biphenyl]-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2'-TRIFLUOROMETHYL-BIPHENYL-2-CARBALDEHYDE
• 2'-TRIFLUOROMETHYLBIPHENYL-2-CARBALDEHYDE
• 2'-(trifluoromethyl)-[1,1'-biphenyl]-2-carbaldehyde
• AKOS012096788
• A1-66176
• 2-trifluoromethylphenylbenzaldehyde
• 2-[2-(trifluoromethyl)phenyl]benzaldehyde
• SCHEMBL4846671
• 2'-(trifluoromethyl)biphenyl-2-carbaldehyde
• 676348-34-8

• MDL： MFCD03424641
• Inchi： 1S/C14H9F3O/c15-14(16,17)13-8-4-3-7-12(13)11-6-2-1-5-10(11)9-18/h1-9H
• InChI Key： YKVQWKAJNWLBRU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC=CC=1C=O)(F)F

Computed Properties

• Exact Mass: 250.06100
• Monoisotopic Mass: 250.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.18490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives